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Compound of Interest

Compound Name: Methyl 2-bromomethylbenzoate

Cat. No.: B050980 Get Quote

An In-depth Technical Guide to the Physicochemical Properties and Handling of Methyl 2-
bromomethylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-bromomethylbenzoate is a pivotal reagent in synthetic organic chemistry, valued for

its role as a versatile building block in the construction of complex molecular architectures. This

technical guide provides a comprehensive overview of its core physical properties,

spectroscopic signature, synthesis, and safe handling protocols. With a structure primed for

nucleophilic substitution, this compound serves as a key intermediate in the synthesis of

various high-value molecules, including pharmacologically active agents. This document is

intended to serve as a detailed resource for professionals in research and drug development,

offering both foundational data and practical, field-proven insights to support its effective and

safe application.

Chemical Identity and Structure
Methyl 2-bromomethylbenzoate is an ester derivative of benzoic acid, featuring a

bromomethyl group at the ortho position relative to the methyl ester.[1] This specific substitution

pattern makes the benzylic bromine an excellent leaving group, facilitating a wide range of

synthetic transformations.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b050980?utm_src=pdf-interest
https://www.benchchem.com/product/b050980?utm_src=pdf-body
https://www.benchchem.com/product/b050980?utm_src=pdf-body
https://www.benchchem.com/product/b050980?utm_src=pdf-body
https://www.benchchem.com/product/b050980?utm_src=pdf-body
https://cymitquimica.com/cas/2417-73-4/
https://cymitquimica.com/cas/2417-73-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: methyl 2-(bromomethyl)benzoate[2]

Synonyms: 2-(Bromomethyl)benzoic Acid Methyl Ester, methyl alpha-bromo-o-toluate[1][2]

CAS Number: 2417-73-4[2]

Molecular Formula: C₉H₉BrO₂[2]

Molecular Weight: 229.07 g/mol [2][3]

SMILES: COC(=O)C1=CC=CC=C1CBr[1][2][3]

Physicochemical Properties
Methyl 2-bromomethylbenzoate is a low-melting solid, appearing as a white to light yellow

crystalline powder.[4] Some sources may also describe it as a colorless to pale yellow liquid,

which is consistent with its low melting point being close to room temperature.[1][5] It

possesses a characteristic aromatic odor.[1] Due to its hydrophobic aromatic ring, it exhibits

limited solubility in water but is soluble in common organic solvents such as ethanol, ether,

chloroform, and hexane.[1][4]

Table 1: Summary of Physical Properties

Property Value Source(s)

Melting Point 30-35 °C [3][5][6]

Boiling Point
114 °C @ 0.44 Torr293.9 °C @

760 mmHg
[5][7]

Density 1.46 - 1.5 g/cm³ [4][6][7]

Flash Point 131.5 - 132 °C [5][7]

Refractive Index 1.559 [5]

Spectroscopic Data
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Spectroscopic analysis is critical for confirming the identity and purity of Methyl 2-
bromomethylbenzoate.

Proton Nuclear Magnetic Resonance (¹H-NMR)
The predicted ¹H-NMR spectrum in CDCl₃ provides a clear signature of the molecule's

structure.[7]

δ ~7.97 ppm (d, 1H): Aromatic proton ortho to the ester group.

δ ~7.38-7.52 ppm (m, 3H): Remaining aromatic protons.

δ ~4.96 ppm (s, 2H): Methylene protons of the bromomethyl group (-CH₂Br). The singlet

nature and chemical shift are highly characteristic of a benzylic bromide.

δ ~3.95 ppm (s, 3H): Methyl protons of the ester group (-OCH₃).

Infrared (IR) Spectroscopy
While specific spectra can vary, key characteristic peaks would include:

~1720 cm⁻¹: Strong C=O stretching from the ester group.

~3000-3100 cm⁻¹: C-H stretching from the aromatic ring.

~2850-2950 cm⁻¹: C-H stretching from the methyl and methylene groups.

~1200-1300 cm⁻¹: C-O stretching of the ester.

~600-700 cm⁻¹: C-Br stretching.

Synthesis, Reactivity, and Applications
General Synthesis Protocol: Radical Bromination
A standard and efficient method for preparing Methyl 2-bromomethylbenzoate is via the free-

radical bromination of methyl o-toluate.[4] This reaction selectively targets the benzylic protons

of the methyl group.
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Workflow Diagram: Synthesis of Methyl 2-bromomethylbenzoate
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Caption: Workflow for the synthesis of Methyl 2-bromomethylbenzoate.

Detailed Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask, add methyl o-toluate (1.0 eq). Dissolve it in a

suitable solvent, typically carbon tetrachloride (CCl₄).[4]

Causality: CCl₄ is a classic solvent for radical reactions as it is inert and effectively

dissolves the reactants.

Addition of Reagents: Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a

radical initiator, such as benzoyl peroxide (BPO, ~0.02 eq).[4]

Causality: NBS serves as the bromine source, providing a low, steady concentration of

bromine that favors selective benzylic bromination over aromatic bromination. BPO

initiates the radical chain reaction upon heating.

Reaction Execution: Heat the mixture to reflux (approximately 77°C for CCl₄) for 1.5 to 2

hours.[4][8] The reaction progress can be monitored by observing the consumption of the

denser NBS and the formation of the less dense succinimide byproduct, which floats.

Workup - Filtration: After cooling the reaction mixture to room temperature, filter it to remove

the insoluble succinimide byproduct.[4][9]

Workup - Purification: Remove the solvent from the filtrate under reduced pressure.[4][9]

This will yield the crude product as an oil or solid.

Final Purification: Purify the crude product by recrystallization, typically from a mixed solvent

system like diethyl ether and hexane, to yield the final, pure Methyl 2-
bromomethylbenzoate.[9]

Reactivity and Key Applications
The utility of Methyl 2-bromomethylbenzoate stems from the reactivity of its benzylic

bromide. It is an excellent substrate for Sₙ2 reactions, where the bromine atom is displaced by

a nucleophile.[1] This allows for the facile introduction of various functional groups at the ortho-

methyl position of the benzoate scaffold.
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This reactivity makes it an important intermediate in the synthesis of pharmaceuticals, dyes,

and pesticides.[5] A notable application in drug development is its use as a reactant in the

preparation of Methyl 2-((4-(2-(2-methylphenoxy)acetyl)piperazin-1-yl)methyl)benzoate, a

compound investigated for its neuroprotective activity.[4]

Safety, Handling, and Storage
Methyl 2-bromomethylbenzoate is a hazardous chemical that requires careful handling to

ensure personnel safety.

Hazard Identification
The compound is classified with the following GHS Hazard Statements:

H290: May be corrosive to metals.[2]

H314 / H315: Causes severe skin burns and eye damage or causes skin irritation.[2]

H318 / H319: Causes serious eye damage or causes serious eye irritation.[2][10]

H302 / H312 / H332: Harmful if swallowed, in contact with skin, or if inhaled.[2][10]

It is also a lachrymator, a substance that irritates the eyes and causes tearing.[6]

Recommended Handling Procedures
Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of dust or vapors.[6] An eyewash station and safety shower must be readily

accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin

coverage.[6]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[10]
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General Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands and any

exposed skin thoroughly after handling.[10] Contaminated clothing should be removed and

washed before reuse.[10]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][10]

Recommended storage is refrigerated (0-10°C) under an inert atmosphere (e.g., nitrogen or

argon).[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050980#methyl-2-bromomethylbenzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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